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Compound of Interest

Compound Name: 1,1-Dichloro-2,2-difluoroethane

Cat. No.: B1293416

This document provides comprehensive guidance on the safe handling and proper disposal of
1,1-Dichloro-2,2-difluoroethane, ensuring the safety of laboratory personnel and compliance
with environmental regulations.

Immediate Safety and Handling Precautions

Proper handling is critical to minimize exposure and risk. Personnel must be trained on the
specific hazards of this chemical.

1.1. Personal Protective Equipment (PPE) Always wear the following PPE when handling 1,1-
Dichloro-2,2-difluoroethane:

Gloves: Chemical-impermeable gloves (e.g., Viton®, Barrier®). Inspect gloves for integrity
before each use.[1]

o Eye Protection: Tightly fitting safety goggles or a face shield conforming to EN 166 (EU) or
NIOSH (US) standards.[1]

o Lab Coat: A flame-resistant and impervious lab coat or apron.[1]

o Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood.[1][2] If a risk assessment indicates the need, use a properly fitted, air-purifying or air-
fed respirator.[3]

1.2. Safe Handling Practices
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e Avoid contact with skin and eyes.[1][4]

e Do not breathe mists, gases, or vapors.[1][4][5][6]

e Handle in a well-ventilated place, such as a fume hood.[1][2]

o Prevent fire caused by electrostatic discharge. Use non-sparking tools.[1][7]

o Keep containers tightly closed and stored in a dry, cool, and well-ventilated area.[1]

o Ensure eyewash stations and safety showers are readily accessible near the workstation.[3]

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to prevent harm to personnel and
the environment.

2.1. Minor Spill Cleanup (Small quantity in a ventilated area)

o Restrict Access: Notify personnel in the immediate area and restrict access.
o Ventilate: Ensure adequate ventilation.

o Wear PPE: Don the appropriate PPE as described in section 1.1.

o Contain & Absorb: Cover the spill with an inert, non-combustible absorbent material such as
sand, earth, or vermiculite.[4]

o Collect Waste: Using non-sparking tools, carefully collect the absorbed material and place it
into a suitable, sealable container for hazardous waste.[1][2]

o Decontaminate: Clean the spill area with a suitable solvent, followed by washing with soap
and water. Collect all cleaning materials as hazardous waste.

o Dispose: Label the waste container and manage it as hazardous waste according to
institutional and local regulations.[2]

2.2. Major Spill Response
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o Evacuate: Immediately evacuate all personnel from the affected area.[1]

» Alert Authorities: Alert your institution's emergency response team and/or the local fire
department.

e Secure the Area: Keep people away from and upwind of the spill/leak.[1]
o Ventilate (If Safe): If it can be done without risk, increase ventilation to the area.

o Await Professional Response: Only properly trained and equipped emergency personnel
should handle major spills.[8]

Waste Disposal Procedures

Disposal of 1,1-Dichloro-2,2-difluoroethane and its contaminated materials must adhere
strictly to local, state, and federal environmental regulations.[3]

3.1. Chemical Waste

o Do Not Dispose in Sewer: Never discharge the chemical or its solutions into the sewer
system or the environment.[1][3]

o Licensed Contractor: All waste containing 1,1-Dichloro-2,2-difluoroethane must be
disposed of through a licensed waste disposal contractor.[3]

o Approved Methods: Approved disposal methods include controlled incineration with flue gas
scrubbing or removal to a licensed chemical destruction plant.[1]

o Labeling: Ensure all waste containers are clearly and accurately labeled as hazardous
waste, including the chemical name.[2]

3.2. Container Disposal

» Residue Hazard: Empty containers may retain hazardous product residues and should be
handled with care.[3][4]

e Return to Supplier: Whenever possible, return empty containers to the supplier for reuse or
recycling.[4]
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e Reconditioning: Containers can be triple-rinsed (or equivalent) with a suitable solvent. The
rinsate must be collected and disposed of as hazardous waste. The cleaned container can
then be offered for recycling or reconditioning.[1]

o Landfill: If recycling is not feasible, the packaging can be punctured to make it unusable for
other purposes and then disposed of in a sanitary landfill, in accordance with local
regulations.[1][4]

Hazard Summary Table

This table summarizes key hazard information for 1,1-Dichloro-2,2-difluoroethane.
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Hazard ..
. Description
Classification

Precautionary o
Citations
Statements

Harmful if swallowed,
in contact with skin, or

if inhaled.

Acute Toxicity

P261: Avoid breathing
fumes/gas/mist/vapors
. P270: Do not eat,
drink or smoke when
using this product.
P280: Wear protective
gloves/clothing/eye
protection. [6]
P301+P312: If
swallowed, call a
POISON CENTER or
doctor. P302+P352: If
on skin, wash with
plenty of soap and

water.

Causes skin irritation
Skin/Eye Irritation and serious eye

irritation.

P264: Wash skin

thoroughly after

handling.
P305+P351+P338: IF

IN EYES, rinse

cautiously with water [6]
for several minutes.
Remove contact

lenses, if present and

easy to do. Continue

rinsing.
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) o May cause respiratory
Respiratory Irritation o
irritation.

P271: Use only

outdoors or in a well-
ventilated area.
P304+P340: If

inhaled, remove (6]
person to fresh air and

keep comfortable for

breathing.

Contains gas under
Gas Under Pressure pressure; may

explode if heated.

P210: Keep away
from heat/sparks/open
flames. P410+P403:
: [31[6][°]
Protect from sunlight.

Store in a well-

ventilated place.

Must be disposed of in
] a way that avoids
Environmental Hazard
release to the

environment.

P273: Avoid release to
the environment.
P501: Dispose of
. [1][3]
contents/container to

an approved waste

disposal plant.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 1,1-Dichloro-2,2-difluoroethane.
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Workflow for 1,1-Dichloro-2,2-difluoroethane Disposal

Handling 1,1-Dichloro-2,2-difluoroethane
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Routine Use / Unused Chemical

Evacuate & Alert Contain & Absorb
Emergency Response with Inert Material

i

Collect Waste in
Sealed Container

/

Hazardous Waste
Container

Label as
Hazardous Waste

Licensed Waste
Disposal Contractor

Final Disposal
(e.g., Incineration)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1293416?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Logical workflow for the safe management and disposal of 1,1-Dichloro-2,2-
difluoroethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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